Cas no 23153-23-3 (1,1,1,3,3-pentachloropropane)

• Product Name: 1,1,1,3,3-pentachloropropane
• CAS No: 23153-23-3
• MF: C₃H₃Cl₅
• MW: 216.320916414261
• MDL: MFCD00045255
• CID: 259351
• PubChem ID: 3084393
• Update Time: 2025-05-28

1,1,1,3,3-pentachloropropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1,3,3-pentachloro-
• 1,1,1,3,3-Pentachloropropane
• 1H,2H,2H-PERCHLOROPROPANE
• 1,1,1,3,3-Penta-chloropropane
• 1,1,1,3,3-tpentachloropropane
• 1,2,1,3,3-pentachloropropane
• 240fa
• AC1MJ2GD
• AC1Q3H30
• CTK6G5763
• EN300-19807
• SCHEMBL138978
• AKOS009031398
• 1, 1, 1, 3, 3-pentachloropropane
• 23153-23-3
• J-015010
• NS00126155
• DTXSID7074901
• Propane, 1,1,1,3,3-pentachloro-
• 1,1,3,3,3-pentachloropropane
• 1,1,1,3,3-pentachloropropane

• MDL： MFCD00045255
• Inchi： 1S/C3H3Cl5/c4-2(5)1-3(6,7)8/h2H,1H2
• InChI Key： VVWFZKBKXPXGBH-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 213.86799
• Monoisotopic Mass: 213.867739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,1,1,3,3-pentachloropropane

Comprehensive Overview of 1,1,1,3,3-Pentachloropropane (CAS No. 23153-23-3): Properties, Applications, and Environmental Considerations

1,1,1,3,3-Pentachloropropane (CAS No. 23153-23-3) is a chlorinated hydrocarbon with significant industrial relevance. This compound, characterized by its five chlorine atoms attached to a propane backbone, has garnered attention due to its unique chemical properties and diverse applications. In recent years, discussions around sustainable chemistry and green alternatives have placed compounds like 1,1,1,3,3-pentachloropropane under scrutiny, prompting researchers to explore its environmental impact and potential substitutes.

The molecular structure of 1,1,1,3,3-pentachloropropane contributes to its stability and resistance to degradation, making it useful in specialized industrial processes. Its high chlorine content and low reactivity under normal conditions have led to its use as an intermediate in the synthesis of more complex chemicals. However, these same properties raise questions about its persistence in the environment, aligning with growing public interest in eco-friendly chemicals and biodegradable solutions.

From a technical perspective, 1,1,1,3,3-pentachloropropane exhibits a boiling point range of 190–200°C and a density of approximately 1.6 g/cm³ at 20°C. These physical properties make it suitable for applications requiring high-density solvents or heat-transfer fluids. Recent studies have also investigated its potential role in advanced material synthesis, particularly in the production of flame-retardant additives—a topic frequently searched in academic and industrial circles.

The compound's chemical stability has made it a subject of interest in long-term storage applications, though this characteristic also presents challenges for waste management. Current research focuses on developing efficient degradation methods for chlorinated compounds, with particular emphasis on catalytic decomposition and bioremediation techniques. These approaches address common user queries about "how to safely handle chlorinated hydrocarbons" and "environmentally responsible disposal methods."

In analytical chemistry, 1,1,1,3,3-pentachloropropane serves as a reference standard for gas chromatography applications. Its well-defined retention time and distinctive mass spectrum make it valuable for instrument calibration and method development. This application aligns with the increasing demand for precise analytical techniques in quality control laboratories worldwide.

The industrial production of 1,1,1,3,3-pentachloropropane typically involves the chlorination of propane derivatives under controlled conditions. Process optimization remains an active area of research, with particular focus on yield improvement and energy efficiency—topics that frequently appear in chemical engineering literature and patent applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior under various conditions. Molecular modeling studies provide insights into its intermolecular interactions and reactivity patterns, information highly sought after by researchers investigating structure-property relationships in halogenated compounds.

From a regulatory standpoint, 1,1,1,3,3-pentachloropropane falls under various chemical inventory lists worldwide, including the TSCA inventory in the United States. Compliance with global chemical regulations remains a key concern for manufacturers and users, reflecting the broader industry trend toward transparent chemical management and responsible sourcing.

The compound's potential applications in specialty polymer formulations have attracted attention from material scientists. Its ability to modify polymer properties makes it valuable for creating materials with specific thermal stability and chemical resistance characteristics—properties increasingly important in high-performance materials for demanding applications.

Ongoing research continues to explore the fundamental chemistry of 1,1,1,3,3-pentachloropropane, including its reaction mechanisms and transformation products. These studies contribute to our understanding of chlorinated hydrocarbon chemistry while addressing common search queries about "chlorinated compound behavior" and "chemical transformation pathways."

As the chemical industry moves toward sustainable practices, the development of alternative compounds with reduced environmental impact remains a priority. While 1,1,1,3,3-pentachloropropane continues to serve important functions, its future applications may increasingly involve closed-loop systems and advanced recovery technologies to minimize environmental release.

The scientific literature contains numerous studies examining the physicochemical properties of 1,1,1,3,3-pentachloropropane, with particular emphasis on its solubility parameters and partition coefficients. These properties are crucial for understanding its behavior in various systems and addressing practical questions about "compatibility with other chemicals" and "formulation considerations."

In conclusion, 1,1,1,3,3-pentachloropropane (CAS No. 23153-23-3) represents an important class of chlorinated hydrocarbons with diverse applications. Its study continues to provide valuable insights into halogenated compound chemistry while addressing contemporary concerns about chemical sustainability and environmental stewardship. As research progresses, the compound's role in industrial chemistry will likely evolve to meet changing technological and environmental requirements.